Cas no 947592-32-7 (5-(3-Fluorophenyl)pyrazin-2-amine)

• Product Name: 5-(3-Fluorophenyl)pyrazin-2-amine
• CAS No: 947592-32-7
• MF: C₁₀H₈FN₃
• MW: 189.189024925232
• CID: 6782247
• PubChem ID: 45787672
• Update Time: 2025-05-21

5-(3-Fluorophenyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-phenyl)-pyrazin-2-ylamine
• AKOS014320784
• SCHEMBL2323103
• 947592-32-7
• DB-397410
• 5-(3-fluorophenyl)pyrazin-2-amine
• LFUDRFRHIQAAHQ-UHFFFAOYSA-N
• CS-0458177
• 5-(3-Fluorophenyl)-2-pyrazinamine
• A1-14181
• 5-(3-Fluorophenyl)pyrazin-2-amine

• Inchi： 1S/C10H8FN3/c11-8-3-1-2-7(4-8)9-5-14-10(12)6-13-9/h1-6H,(H2,12,14)
• InChI Key： LFUDRFRHIQAAHQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=NC(=CN=1)N

Computed Properties

• Exact Mass: 189.07022543g/mol
• Monoisotopic Mass: 189.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-(3-Fluorophenyl)pyrazin-2-amine

5-(3-Fluorophenyl)pyrazin-2-amine: A Comprehensive Overview

5-(3-Fluorophenyl)pyrazin-2-amine (CAS No. 947592-32-7) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The presence of the 3-fluorophenyl group attached to the pyrazine ring introduces unique electronic and steric properties, making it a valuable molecule for further exploration.

The synthesis of 5-(3-fluorophenyl)pyrazin-2-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining high yields.

One of the most promising applications of 5-(3-fluorophenyl)pyrazin-2-amine lies in its potential as a lead compound for drug discovery. Pyrazine derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Furthermore, its structural flexibility allows for further functionalization, enabling researchers to explore its potential as an antagonist or agonist in receptor-mediated signaling pathways.

Recent research has also highlighted the importance of 5-(3-fluorophenyl)pyrazin-2-amine in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for thin-film transistors (TFTs). The incorporation of fluorine atoms into the structure enhances its electronic properties, such as charge transport efficiency and thermal stability, which are critical for high-performance electronic devices.

In addition to its chemical applications, 5-(3-fluorophenyl)pyrazin-2-amine has been studied for its environmental impact. Researchers have investigated its biodegradation pathways under various conditions, aiming to assess its potential risks to ecosystems. Preliminary findings suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about long-term persistence in the environment.

The study of 5-(3-fluorophenyl)pyrazin-2-amine has also contributed to our understanding of medicinal chemistry principles. Its structure serves as a model system for exploring the relationship between molecular architecture and bioactivity. By analyzing its interactions with biological targets at the molecular level, researchers can design more potent and selective compounds with improved pharmacokinetic profiles.

In conclusion, 5-(3-fluorophenyl)pyrazin-2-amine (CAS No. 947592-32-7) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for future research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.